molecular formula C10H10Cl2O B8666158 Cyclopropyl(2,4-dichlorophenyl)methanol

Cyclopropyl(2,4-dichlorophenyl)methanol

Cat. No.: B8666158
M. Wt: 217.09 g/mol
InChI Key: ZZHSYLTZAGIGGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Cyclopropyl(2,4-dichlorophenyl)methanol is a useful research compound. Its molecular formula is C10H10Cl2O and its molecular weight is 217.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10Cl2O

Molecular Weight

217.09 g/mol

IUPAC Name

cyclopropyl-(2,4-dichlorophenyl)methanol

InChI

InChI=1S/C10H10Cl2O/c11-7-3-4-8(9(12)5-7)10(13)6-1-2-6/h3-6,10,13H,1-2H2

InChI Key

ZZHSYLTZAGIGGY-UHFFFAOYSA-N

Canonical SMILES

C1CC1C(C2=C(C=C(C=C2)Cl)Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

17 ml (8.57 mmol) of 0.5N cyclopropylmagnesium bromide solution in THF were added to 1.00 g (5.71 mmol) of 2,4-dichlorobenzaldehyde in 20 ml of diethyl ether at 0° C., and the mixture was warmed to RT and stirred at RT overnight. The reaction mixture was added to water and ethyl acetate, the phases were separated, the aqueous phase was extracted twice with ethyl acetate, and the combined organic phases were washed with saturated aqueous sodium chloride solution, dried over sodium sulfate, filtered and concentrated. The crude product was purified by preparative HPLC (RP18 column; mobile phase: acetonitrile/water) to result in 925 mg (74% of theory) of the title compound.
Name
cyclopropylmagnesium bromide
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17 mL
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20 mL
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